
Environmental Fate and Impact of Sulphur Red 6
Discharge: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulphur Red 6

Cat. No.: B1171680 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Sulphur Red 6, a member of the sulfur dye class, is a synthetic colorant utilized in the textile

industry for dyeing cellulosic fibers such as cotton, linen, and viscose. Like other sulfur dyes, it

is a complex mixture of sulfur-containing organic compounds. The application process involves

the reduction of the water-insoluble dye to a water-soluble leuco form using sodium sulfide,

followed by oxidation back to its insoluble form within the fiber. This process, along with

incomplete dye exhaustion, can lead to the discharge of Sulphur Red 6 and associated

chemicals into wastewater, posing potential environmental risks. This technical guide provides

a comprehensive overview of the available information on the environmental fate and impact of

Sulphur Red 6, addressing its physicochemical properties, environmental persistence,

ecotoxicity, and analytical considerations. Due to the limited availability of specific data for

Sulphur Red 6, information from closely related sulfur dyes is also included to provide a

broader understanding of this dye class.

Physicochemical Properties
The environmental transport and fate of a chemical are largely governed by its physicochemical

properties. While specific quantitative data for Sulphur Red 6 is scarce, general characteristics

of sulfur dyes provide some insight.
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Property Value Source

Appearance Purple-brown powder

[Sulphur Red 6/Sulphur

Bordeaux 3B CAS NO. 1327-

85-1 for Cotton Flax Leather,

n.d.]

Water Solubility

Partially soluble in water;

readily soluble in sodium

sulfide solution. A solubilized

form (C.I. Solubilised Sulphur

Red 6, CAS 1327-88-4) is also

available.

[Sulphur Red 6/Sulphur

Bordeaux 3B CAS NO. 1327-

85-1 for Cotton Flax Leather,

n.d.], [Solubilised Sulphur Red

6 - World dye variety, 2012]

Vapor Pressure

Data not available for Sulphur

Red 6. Generally, sulfur dyes

are complex, high molecular

weight compounds and are

expected to have very low

vapor pressures.

Octanol-Water Partition

Coefficient (Log Kow)

Data not available for Sulphur

Red 6. The complex and

variable structure of sulfur

dyes makes a single Log Kow

value difficult to determine.

Molecular Formula & Weight

Inconsistently reported. One

source suggests C13H11N3O

with a molecular weight of

225.27 g/mol , while another

indicates

C20H12N2O5S2Na2. The

exact chemical structure of

most sulfur dyes, including

Sulphur Red 6, is often

proprietary and not precisely

defined.

[CAS 1327-85-1 Sulphur Red

6 - Alfa Chemistry, n.d.],

[Sulphur Red 6 1327-85-1 wiki

- Guidechem, n.d.]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The lack of precise and consistent physicochemical data for Sulphur Red 6 highlights a

significant knowledge gap and complicates accurate environmental modeling.

Environmental Fate
The environmental fate of Sulphur Red 6 is influenced by a combination of transport and

transformation processes.

Transport
Due to their partial water solubility, sulfur dyes can be transported in aquatic systems. Their

tendency to be in a particulate or adsorbed state in wastewater effluents means they can also

associate with suspended solids and sediments. The potential for long-range atmospheric

transport is considered low due to their expected low vapor pressure.

Transformation
Biodegradation: Sulfur dyes are generally considered to be recalcitrant to biodegradation due

to their complex aromatic structures and the presence of sulfur linkages. However, some

microorganisms have been shown to decolorize and degrade sulfur dyes, particularly under

anaerobic conditions where the reductive cleavage of disulfide bonds can occur. For instance,

studies on sulfur black, a related dye, have shown that fungi like Aspergillus sp. can initiate

degradation through the oxidative breakdown of polysulfide bonds. The degradation of sulfur

dyes can lead to the formation of various intermediates, which may have their own toxicological

profiles.

Abiotic Degradation:

Hydrolysis: Information on the hydrolysis of Sulphur Red 6 is not available. However, the

sulfur-sulfur bonds in sulfur dyes can be susceptible to cleavage under certain environmental

conditions.

Photodegradation: While some dyes are susceptible to photodegradation, the complex and

often polymeric nature of sulfur dyes may confer some resistance to light-induced

breakdown.
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Sorption: The affinity of sulfur dyes for solid phases like soil and sediment is not well-

documented with quantitative data such as soil sorption coefficients (Kd or Koc). However, their

low water solubility suggests a potential for adsorption to organic matter and mineral surfaces

in soil and sediment, which would affect their mobility and bioavailability.

Ecotoxicological Impact
The discharge of sulfur dye-containing effluents can have adverse effects on aquatic

ecosystems. The high color intensity can reduce light penetration in water bodies, inhibiting

photosynthesis in aquatic plants. The chemicals used in the dyeing process, such as sodium

sulfide, can also be toxic to aquatic life.

While specific ecotoxicity data for Sulphur Red 6 is not available in the public domain, general

information on sulfur dyes indicates potential for aquatic toxicity. Upon heating to

decomposition, Sulphur Red 6 is reported to emit toxic vapors of nitrogen oxides (NOx)[1].

Analytical Methods
The detection and quantification of Sulphur Red 6 in environmental matrices present a

challenge due to its complex and often undefined chemical structure. Standard analytical

methods for its determination in water, soil, or sediment are not readily available. General

methods for the analysis of sulfur compounds or other dye classes may be adapted, but would

require significant development and validation. Techniques such as High-Performance Liquid

Chromatography (HPLC) coupled with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

could potentially be employed for its analysis after appropriate sample preparation.

Experimental Protocols
Detailed experimental protocols for assessing the environmental fate and impact of Sulphur
Red 6 are not publicly available. However, standardized protocols, such as those developed by

the Organisation for Economic Co-operation and Development (OECD), can be applied.

Biodegradability Testing (e.g., OECD 301, 302 series): These tests assess the potential for a

chemical to be biodegraded by microorganisms under aerobic or anaerobic conditions. A

typical experimental workflow for an aerobic biodegradation study is illustrated below.
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Incubate at Controlled Temperature and Darkness

Measure Parameter over Time (e.g., DOC, CO2 evolution, O2 consumption)

Analyze for Parent Compound and Degradation Products (optional) Calculate Percentage Biodegradation

Assess against Pass Levels
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Caption: Experimental workflow for an aerobic biodegradation study.

Aquatic Toxicity Testing (e.g., OECD 201, 202, 203): These guidelines detail procedures for

determining the acute toxicity of chemicals to algae, daphnids, and fish, respectively. The
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endpoint is typically the concentration causing a 50% effect (EC50 for algae and daphnids,

LC50 for fish) over a specified exposure period.
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Observation

Data Analysis

Culture Test Organisms (e.g., Fish, Daphnia, Algae)

Expose Organisms to Test and Control Solutions for a defined period (e.g., 96h for fish)

Prepare Test Solutions of Sulphur Red 6 at various concentrations Prepare Control (no test substance)

Record Mortality/Immobilization/Growth Inhibition at specified intervals

Calculate LC50/EC50 values and confidence intervals
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Caption: General workflow for an acute aquatic toxicity test.

Conclusion and Future Perspectives
The environmental fate and impact of Sulphur Red 6 discharge remain largely

uncharacterized. The lack of quantitative data on its physicochemical properties, persistence,

and ecotoxicity is a major impediment to conducting a thorough environmental risk

assessment. While general information on sulfur dyes provides some qualitative

understanding, specific studies on Sulphur Red 6 are urgently needed. Future research should

focus on:
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Quantitative determination of key physicochemical properties: Water solubility, Log Kow, and

vapor pressure.

Biodegradation studies: Under both aerobic and anaerobic conditions to determine

degradation rates and identify transformation products.

Ecotoxicity testing: To establish acute and chronic toxicity data for a range of aquatic

organisms.

Development of analytical methods: For the reliable detection and quantification of Sulphur
Red 6 in environmental samples.

Such data are crucial for developing effective wastewater treatment strategies and for

establishing environmentally sound practices in the textile industry to mitigate the potential risks

associated with the discharge of Sulphur Red 6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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